![molecular formula C25H21ClN2O5S2 B2612135 2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-(2-methoxyphenyl)acetamide CAS No. 850926-81-7](/img/structure/B2612135.png)
2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-(2-methoxyphenyl)acetamide
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Description
2-((4-((4-chlorophenyl)sulfonyl)-2-(p-tolyl)oxazol-5-yl)thio)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H21ClN2O5S2 and its molecular weight is 529.02. The purity is usually 95%.
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Scientific Research Applications
Anticancer Applications
- A novel series of 4-arylsulfonyl-1,3-oxazoles, related to the compound , demonstrated significant anticancer activity against various cancer cell lines. For example, one derivative exhibited high activity against CNS cancer subpanel lines, presenting a cytostatic effect on Glioblastoma and Gliosarcoma cell lines. These findings suggest the potential of these compounds as lead compounds for further anticancer studies (Zyabrev et al., 2022).
Antimicrobial Applications
- Sulfonamide derivatives have shown notable antimicrobial activity against a range of bacterial and fungal strains. For instance, novel 5-aryl thiophenes containing sulphonylacetamide groups were synthesized and found to exhibit antibacterial activity against various pathogens, including E. coli and S. aureus, and showed excellent urease inhibition. This highlights the broad-spectrum antimicrobial potential of these compounds (Noreen et al., 2015).
Chemical Synthesis and Characterization
- The synthesis and characterization of related compounds have been extensively studied to understand their structural and pharmacological properties. For example, the synthesis of amidomethane sulfonyl-linked bis heterocycles demonstrated their potential as antioxidants, comparing favorably with standard antioxidants like ascorbic acid (Talapuru et al., 2014).
Properties
IUPAC Name |
2-[[4-(4-chlorophenyl)sulfonyl-2-(4-methylphenyl)-1,3-oxazol-5-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21ClN2O5S2/c1-16-7-9-17(10-8-16)23-28-24(35(30,31)19-13-11-18(26)12-14-19)25(33-23)34-15-22(29)27-20-5-3-4-6-21(20)32-2/h3-14H,15H2,1-2H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGKXPIHIYDWODN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(O2)SCC(=O)NC3=CC=CC=C3OC)S(=O)(=O)C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21ClN2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
529.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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